Cas no 1196155-81-3 (tert-Butyl 4-cyano-2-ethyl-3-oxopyrrolidine-1-carboxylate)

• Product Name: tert-Butyl 4-cyano-2-ethyl-3-oxopyrrolidine-1-carboxylate
• CAS No: 1196155-81-3
• MF: C₁₂H₁₈N₂O₃
• MW: 238.282923221588
• CID: 1082211
• PubChem ID: 45489891
• Update Time: 2025-04-20

tert-Butyl 4-cyano-2-ethyl-3-oxopyrrolidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl 4-cyano-2-ethyl-3-oxopyrrolidine-1-carboxylate
• AB56230
• 1196155-81-3
• F94057
• AKOS015919148
• 1-Pyrrolidinecarboxylic acid, 4-cyano-2-ethyl-3-oxo-, 1,1-dimethylethyl ester
• tert-Butyl 4-cyano-2-ethyl-3-oxo-pyrrolidine-1-carboxylate
• DTXSID30670497
• DB-012560

• MDL： MFCD10566542
• Inchi： 1S/C12H18N2O3/c1-5-9-10(15)8(6-13)7-14(9)11(16)17-12(2,3)4/h8-9H,5,7H2,1-4H3
• InChI Key： HEQLFIDMGZNTDD-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CC(C#N)C(C1CC)=O)=O

Computed Properties

• Exact Mass: 238.132
• Monoisotopic Mass: 238.132
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 375
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 70.4A^2
• XLogP3: 1.6

Experimental Properties

• Density: 1.13